BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 1-[2-(4-
Bromophenoxy)ethyl]imidazole

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

1-[2-(4-
Compound Name:

Bromophenoxy)ethyllimidazole
CAS No.: 250600-43-2

Cat. No.: B1616019

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-[2-(4-
Bromophenoxy)ethyl]imidazole, a heterocyclic compound of interest in medicinal chemistry
and materials science. While a dedicated PubChem CID entry for this specific molecule is not
prominently available, this document synthesizes information from structurally related
compounds to detail its chemical and physical properties, potential synthesis methodologies,
and prospective biological activities. The guide also addresses the necessary safety and
handling protocols, drawing from data on the constituent imidazole and brominated aromatic
moieties. This paper aims to serve as a foundational resource for researchers investigating this
and similar ether-linked phenyl-imidazole derivatives.

Introduction

Imidazole and its derivatives are fundamental scaffolds in medicinal chemistry, appearing in
numerous natural products and synthetic drugs.[1] The imidazole ring, a five-membered
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aromatic heterocycle containing two nitrogen atoms, is a key component in biologically active

molecules like the amino acid histidine and purines.[1] Its polar and ionizable nature can

enhance the pharmacokinetic properties of drug candidates.[1] The incorporation of a 4-

bromophenoxy group via an ethyl ether linkage introduces a lipophilic and synthetically

versatile moiety. The bromine atom, in particular, can serve as a handle for further chemical

modifications, such as cross-coupling reactions, making it a valuable building block in the

synthesis of more complex molecules.[2] This guide will explore the synthesis, properties, and

potential applications of 1-[2-(4-Bromophenoxy)ethyl]imidazole, providing a scientific

framework for its further investigation.

Chemical and Physical Properties

The chemical and physical properties of 1-[2-(4-Bromophenoxy)ethyl]limidazole can be

predicted based on its constituent parts and data from analogous compounds. A summary of

these predicted properties is presented in Table 1.

Property

Predicted
Valuel/Information

Source Analogy

Molecular Formula C11H11BrN20 Based on structure
Molecular Weight 267.12 g/mol Calculated
Likely a solid at room General observation for similar
Appearance .
temperature imidazoles
Expected to be soluble in
. organic solvents like DMSO, General properties of similar
Solubility o )
DMF, and alcohols. Limited organic compounds
solubility in water.
Boiling Point > 300 °C (Predicted) Based on related structures
Melting Point Not available -
K The imidazole ring is weakly General knowledge of
pKa

basic.

imidazole chemistry[3]

Synthesis and Characterization
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Proposed Synthesis Workflow

A plausible synthetic route to 1-[2-(4-Bromophenoxy)ethyl]imidazole involves a Williamson
ether synthesis followed by N-alkylation of the imidazole ring. This two-step process is

illustrated below.

Step 2: N-Alkylation of Imidazole

Solvent (e.g., DMF)
Base (e.g., NaH)

2.

Step 1: Williamson Ether Synthesis

Solvent (e.g., DMF, Acetone)

1-[2-(4-Bromophenoxy)ethyl]imidazole

Base (e.g., NaH, K2CO3) o
2-(4-Bromophenoxy)ethanol [ Activation (e.g., PBr3, TsCl —G-(A-Bromophenoxy)ethy\ bromide/tosyla@
/2-7 1
2-Bromoethanol
1-

4-Bromophenol

Click to download full resolution via product page
Proposed synthesis of 1-[2-(4-Bromophenoxy)ethyl]imidazole.

Detailed Experimental Protocol
Step 1: Synthesis of 2-(4-Bromophenoxy)ethanol

e To a solution of 4-bromophenol (1.0 eq) in a suitable solvent such as dimethylformamide
(DMF) or acetone, add a base like sodium hydride (NaH, 1.1 eq) or potassium carbonate
(K2COs3, 1.5 eq) portion-wise at 0 °C.
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« Stir the mixture at room temperature for 30 minutes to form the phenoxide.
e Add 2-bromoethanol (1.2 eq) dropwise to the reaction mixture.
» Heat the reaction to 60-80 °C and monitor its progress by thin-layer chromatography (TLC).

» Upon completion, quench the reaction with water and extract the product with an organic
solvent (e.g., ethyl acetate).

e Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure.

» Purify the crude product by column chromatography to yield 2-(4-bromophenoxy)ethanol.
Step 2: Synthesis of 1-[2-(4-Bromophenoxy)ethyl]limidazole
Method A: Direct Alkylation with an Activated Intermediate

e The hydroxyl group of 2-(4-bromophenoxy)ethanol must first be converted to a better leaving
group. This can be achieved by reacting it with phosphorus tribromide (PBrs) to form 1-
bromo-2-(4-bromophenoxy)ethane or with tosyl chloride (TsCl) in the presence of a base like
pyridine to form 2-(4-bromophenoxy)ethyl tosylate.

 In a separate flask, prepare a solution of imidazole (1.0 eq) in anhydrous DMF.

¢ Add sodium hydride (NaH, 1.1 eq) at 0 °C and stir for 30 minutes to deprotonate the
imidazole.

» Add the solution of the activated intermediate (1.1 eq) dropwise to the imidazole anion
solution.

» Allow the reaction to stir at room temperature overnight, or gently heat if necessary,
monitoring by TLC.

o Work-up and purification would follow similar procedures as in Step 1.

Method B: Mitsunobu Reaction
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e To a solution of 2-(4-bromophenoxy)ethanol (1.0 eq), imidazole (1.2 eq), and
triphenylphosphine (PPhs, 1.5 eq) in anhydrous tetrahydrofuran (THF), add diethyl
azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (1.5 eq) dropwise at 0 °C.

» Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

o Concentrate the reaction mixture and purify directly by column chromatography to isolate the
desired product.

Characterization

The structure of the synthesized 1-[2-(4-Bromophenoxy)ethyl]imidazole can be confirmed
using various spectroscopic techniques:

'H NMR (Nuclear Magnetic Resonance): Expected signals would include aromatic protons
from the bromophenyl and imidazole rings, and two sets of triplets for the ethyl linker
protons.

e 13C NMR: Will show characteristic peaks for the aromatic carbons, the ether-linked carbons,
and the imidazole carbons.

e FT-IR (Fourier-Transform Infrared Spectroscopy): Characteristic absorption bands for C-O-C
(ether), C=N (imidazole), and aromatic C-H stretches are expected.[4]

e Mass Spectrometry (MS): The molecular ion peak corresponding to the calculated molecular
weight should be observed, along with a characteristic isotopic pattern due to the presence
of bromine.

Potential Biological Activities and Applications

While specific biological data for 1-[2-(4-Bromophenoxy)ethyl]imidazole is not readily
available, the imidazole scaffold is known to exhibit a wide range of pharmacological activities,
including:

» Antifungal and Antibacterial: Many imidazole-based compounds are potent antimicrobial
agents.[1]
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e Anticancer: Imidazole derivatives have been investigated as anticancer agents with various
mechanisms of action.[5]

e Enzyme Inhibition: The imidazole nucleus is a key component of many enzyme inhibitors.[6]

The presence of the 4-bromophenoxy group may modulate the biological activity and
pharmacokinetic properties of the molecule. Brominated aromatic compounds have been
explored for various therapeutic applications.[2] It is plausible that 1-[2-(4-
Bromophenoxy)ethyl]imidazole could be a lead compound for the development of new
therapeutic agents.

Safety and Handling

Detailed toxicological data for 1-[2-(4-Bromophenoxy)ethyl]imidazole is not available.
However, based on its constituent functional groups, the following precautions should be taken:

e General Handling: Handle in a well-ventilated fume hood. Wear appropriate personal
protective equipment (PPE), including safety glasses, gloves, and a lab coat.

e Imidazole Moiety: Imidazole itself can be corrosive and cause skin burns and eye damage.

[7]

e Brominated Aromatic Compounds: Some brominated aromatic compounds can be toxic and
may pose environmental hazards.[8][9] They can be persistent and bioaccumulative.[9]
Chronic exposure to some brominated compounds has been linked to adverse health effects.
[8][10]

o Disposal: Dispose of waste in accordance with local, state, and federal regulations for
chemical waste.

The GHS hazard classifications for a related compound, 1-(4-bromophenyl)imidazole, include
skin irritation and serious eye irritation.[7] It is prudent to assume similar hazards for the title
compound.

Conclusion
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1-[2-(4-Bromophenoxy)ethyl]imidazole represents a synthetically accessible molecule with

potential applications in medicinal chemistry and materials science. This guide has provided a

theoretical framework for its synthesis, characterization, and safe handling. The diverse

biological activities associated with the imidazole scaffold, coupled with the synthetic versatility

of the bromophenyl group, make this compound and its derivatives attractive targets for future

research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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